Cyclopropyl-[4-(2,4-dimethylbenzoyl)piperazin-1-yl]methanone

• IUPAC Name: cyclopropyl-[4-(2,4-dimethylbenzoyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H22N2O2/c1-12-3-6-15(13(2)11-12)17(21)19-9-7-18(8-10-19)16(20)14-4-5-14/h3,6,11,14H,4-5,7-10H2,1-2H3
• InChI Key: LQADXCVDNKIBGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3CC3)C
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

Cyclopropyl-[4-(2,4-dimethylbenzoyl)piperazin-1-yl]methanone is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential use as a drug candidate. This compound belongs to the class of piperazine derivatives and has shown promising results in scientific research studies.

Mechanism of Action

The mechanism of action of Cyclopropyl-[4-(2,4-dimethylbenzoyl)piperazin-1-yl]methanone is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been shown to interact with several receptors such as 5-HT1A, 5-HT2A, and D2 receptors. The exact mechanism of action of this compound is still under investigation.
Biochemical and Physiological Effects:
Cyclopropyl-[4-(2,4-dimethylbenzoyl)piperazin-1-yl]methanone has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain. It has also been shown to reduce the levels of corticosterone, a stress hormone, in animal models. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies.

Advantages and Limitations for Lab Experiments

The advantages of using Cyclopropyl-[4-(2,4-dimethylbenzoyl)piperazin-1-yl]methanone in lab experiments are its high purity, stability, and reproducibility. It has been synthesized in high yield and has been shown to have consistent results in scientific research studies. The limitations of using this compound in lab experiments are its cost and availability. It is a relatively new compound and is not widely available for research purposes.

Future Directions

The future directions for research on Cyclopropyl-[4-(2,4-dimethylbenzoyl)piperazin-1-yl]methanone are vast. It has shown promising results in preclinical studies as an antipsychotic, antidepressant, and anxiolytic agent. It has also been studied for its potential use in the treatment of neuropathic pain, cognitive disorders, and addiction. Further research is needed to fully understand the mechanism of action of this compound and to optimize its use as a drug candidate. The future directions for research on this compound include clinical trials, drug formulation, and optimization of its pharmacokinetic and pharmacodynamic properties.
Conclusion:
Cyclopropyl-[4-(2,4-dimethylbenzoyl)piperazin-1-yl]methanone is a chemical compound that has shown promising results in scientific research studies. It has potential use as a drug candidate for the treatment of several disorders such as anxiety, depression, and addiction. The synthesis of this compound has been optimized for high yield and purity. Further research is needed to fully understand the mechanism of action of this compound and to optimize its use as a drug candidate. The future directions for research on this compound are vast, and it has opened up new avenues for drug discovery and development.

Synthesis Methods

The synthesis of Cyclopropyl-[4-(2,4-dimethylbenzoyl)piperazin-1-yl]methanone involves the reaction of 2,4-dimethylbenzoyl chloride with piperazine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with cyclopropylcarbonyl chloride to obtain the final product. The synthesis of this compound has been reported in several scientific research articles and has been optimized for high yield and purity.

Scientific Research Applications

Cyclopropyl-[4-(2,4-dimethylbenzoyl)piperazin-1-yl]methanone has been studied extensively for its potential use as a drug candidate. It has shown promising results in preclinical studies as an antipsychotic, antidepressant, and anxiolytic agent. It has also been studied for its potential use in the treatment of neuropathic pain, cognitive disorders, and addiction. The scientific research on this compound has opened up new avenues for drug discovery and development.